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The Intracellular Phosphorylation Pathway of
Lamivudine
The conversion of lamivudine to its active triphosphate form is a sequential three-step process

catalyzed by host cellular kinases.[6][7] The drug can enter the cell via passive diffusion or

through active transport mediated by uptake transporters like SLC22A1, SLC22A2, and

SLC22A3.[8] Once inside the cell, it undergoes anabolic phosphorylation.

Step 1: Formation of Lamivudine Monophosphate (3TC-MP) The initial and crucial

phosphorylation of lamivudine is catalyzed by deoxycytidine kinase (dCK), which converts

lamivudine to lamivudine 5'-monophosphate (3TC-MP).[5][7][8] This enzyme exhibits

relatively consistent activity in both quiescent and stimulated lymphocytes, which contributes

to the drug's efficacy.[9]

Step 2: Formation of Lamivudine Diphosphate (3TC-DP) The subsequent phosphorylation of

3TC-MP to lamivudine 5'-diphosphate (3TC-DP) is carried out by cytidine

monophosphate/deoxycytidine monophosphate kinase (CMP/dCMP kinase), also known as

UMP-CMP kinase (UCK).[5][7][8]

Step 3: Formation of Lamivudine Triphosphate (3TC-TP) The final and rate-limiting step is

the conversion of 3TC-DP to the active lamivudine 5'-triphosphate (3TC-TP).[8][10] This

reaction is catalyzed by two primary enzymes: nucleoside diphosphate kinase (NDPK) and
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3'-phosphoglycerate kinase (PGK).[5][7][8] The efficiency of this final step is a critical

determinant of the overall intracellular concentration of the active drug.

The entire process is driven by the cellular pool of ATP, which serves as the phosphate donor

for each step.[7] Conversely, dephosphorylation pathways, mediated by enzymes such as 5'-

nucleotidases, can convert 3TC-MP back to the parent compound, lamivudine.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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